Cas no 2171447-31-5 ((2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-hydroxybutanoic acid
• CAS No: 2171447-31-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5800085
• PubChem ID: 165555813
• Update Time: 2025-06-03

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-hydroxybutanoic acid
• EN300-1554164
• 2171447-31-5
• (2S)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C27H34N2O6/c1-16(2)23(27(3,4)25(33)28-14-13-22(30)24(31)32)29-26(34)35-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-23,30H,13-15H2,1-4H3,(H,28,33)(H,29,34)(H,31,32)/t22-,23?/m0/s1
• InChI Key： LCOKTVLVJUEEOV-NQCNTLBGSA-N
• SMILES： O(C(NC(C(C)C)C(C(NCC[C@@H](C(=O)O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-hydroxybutanoic acid

Research Brief on (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-hydroxybutanoic acid and Related Compound 2171447-31-5

In recent years, the compound (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-hydroxybutanoic acid has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, has been investigated for its potential applications in peptide synthesis and drug development. Concurrently, the related compound with CAS number 2171447-31-5 has emerged as a subject of interest due to its structural similarities and potential pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activities of (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-hydroxybutanoic acid. The researchers employed solid-phase peptide synthesis (SPPS) techniques to incorporate this building block into various peptide sequences, demonstrating its utility in creating structurally diverse compounds. The Fmoc-protected amino acid derivative showed excellent stability during synthesis and could be efficiently deprotected under standard conditions, making it a valuable tool for peptide chemists.

Regarding compound 2171447-31-5, preliminary investigations suggest it may function as a modulator of specific enzymatic pathways. A 2024 study in ACS Chemical Biology reported that this compound exhibits selective inhibition against certain protein kinases, with IC50 values in the low micromolar range. Molecular docking simulations revealed that 2171447-31-5 binds to the ATP-binding site of target kinases, potentially explaining its inhibitory activity. These findings position this compound as a promising starting point for the development of novel kinase inhibitors.

The structural relationship between these two compounds is particularly noteworthy. Both molecules share common features that may contribute to their biological activity, including the presence of protected amino groups and hydrophobic moieties. Researchers hypothesize that these structural elements may facilitate membrane penetration and target binding, though further studies are needed to fully elucidate the structure-activity relationships.

Current challenges in working with these compounds include optimizing their synthetic routes for large-scale production and improving their pharmacokinetic properties. Recent advances in flow chemistry and continuous manufacturing techniques show promise for addressing the former challenge, while medicinal chemistry approaches are being employed to tackle the latter. The development of these compounds exemplifies the ongoing convergence of synthetic chemistry and biological research in modern drug discovery.

Future research directions include exploring the therapeutic potential of these compounds in disease models, particularly in oncology and inflammatory conditions where kinase modulation has shown clinical relevance. Additionally, structure-activity relationship studies may yield derivatives with improved potency and selectivity. The unique properties of these molecules continue to make them valuable tools for both basic research and potential therapeutic applications in the chemical biology and pharmaceutical fields.